Cas no 1164-04-1 (3,5-Dimethyl-1-hexadecylpyrazole)

3,5-Dimethyl-1-hexadecylpyrazole structure
1164-04-1 structure
Product Name:3,5-Dimethyl-1-hexadecylpyrazole
CAS No:1164-04-1
MF:C21H40N2
MW:320.55570602417
CID:2355245
Update Time:2024-11-26

3,5-Dimethyl-1-hexadecylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecyl-3,5-dimethyl-1H-pyrazole
    • 1-hexadecyl-3,5-dimethylpyrazole
    • 3,5-Dimethyl-1-hexadecylpyrazole
    • CXLQVJKUUGHVAQ-UHFFFAOYSA-N
    • Q63392557
    • 1-hexadecyl-3,5-dimethyl-pyrazole
    • 3,5-dimethyl-1-hexadecyl-pyrazole
    • 1-Hexadecyl-3,5-dimethyl-1H-pyrazole #
    • Inchi: 1S/C21H40N2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-21(3)19-20(2)22-23/h19H,4-18H2,1-3H3
    • InChI Key: CXLQVJKUUGHVAQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 320.319
  • Monoisotopic Mass: 320.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.7
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd